Cas no 1804882-74-3 (Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate
• CAS No: 1804882-74-3
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4956615
• Update Time: 2025-10-17

Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-2-17-10(16)8-7(18)4-3-6(5-15)9(8)11(12,13)14/h3-4,18H,2H2,1H3
• InChI Key： PXVWACWVSGNMBX-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate

Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate, with the CAS number 1804882-74-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 3-position, a mercapto group at the 6-position, and a trifluoromethyl group at the 2-position. These functional groups impart distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate involves a series of carefully designed reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound. The reaction conditions were optimized to minimize side reactions and maximize selectivity, highlighting the importance of modern techniques in organic synthesis.

One of the most promising applications of Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate lies in its potential as a precursor for drug development. The presence of the cyano and mercapto groups makes it an ideal candidate for exploring new pharmacophores. A recent study conducted by researchers at the University of California revealed that this compound exhibits significant anti-inflammatory properties when tested on human macrophage cells. The trifluoromethyl group was found to enhance bioavailability, making it a potential lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmaceutical applications, Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate has shown remarkable potential in materials science. Its unique electronic properties make it an excellent candidate for use in organic electronics. A research team from Tokyo Institute of Technology reported that this compound can be incorporated into organic semiconductors to improve their charge transport properties. The study highlighted that the trifluoromethyl group plays a crucial role in modulating the electronic structure of the material, leading to enhanced performance in field-effect transistors.

The physical properties of Ethyl 3-cyano-6-mercapto-2-(trifluoromethyl)benzoate are equally intriguing. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have utilized these techniques to confirm the purity and structural integrity of the compound before its application in advanced research.

From an environmental standpoint, Ethyl 3-cyano-6-m